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Compound of Interest

Compound Name: N-Boc-piperazine-d4

Cat. No.: B13445510 Get Quote

Technical Guide: N-Boc-piperazine-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Boc-piperazine-d4, a deuterated

derivative of N-Boc-piperazine. This document outlines its chemical properties, primary

applications, and a general experimental protocol for its use.

Core Compound Data
N-Boc-piperazine-d4 is primarily utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), for the precise

measurement of its non-deuterated counterpart, N-Boc-piperazine. The incorporation of

deuterium atoms results in a higher molecular weight without significantly altering its chemical

properties, making it an ideal tracer.
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Property Value Citations

Molecular Weight 190.28 g/mol [1][2]

Chemical Formula C₉H₁₄D₄N₂O₂ [1]

CAS Number 1126621-87-1 [1][3][4]

Synonyms

1-Piperazine-3,3,5,5-d4-

carboxylic acid, 1,1-

dimethylethyl ester; 1,1-

Dimethylethyl 1-piperazine-

3,3,5,5-d4-carboxylate;

Piperazine-3,3,5,5-d4-N-t-BOC

[1]

Primary Application

Deuterium-labeled analogue of

N-Boc-piperazine for use as an

internal standard in

quantitative analysis.

[1][3]

Role in Pharmaceutical Development
N-Boc-piperazine is a versatile building block in medicinal chemistry. The piperazine ring is a

common scaffold in many FDA-approved drugs. The Boc (tert-butyloxycarbonyl) protecting

group allows for selective reactions on one of the nitrogen atoms of the piperazine ring. This

makes it a key intermediate in the synthesis of a wide range of bioactive molecules, including

those targeting D2 and 5-HT1A receptors for psychiatric disorders. N-Boc-piperazine-d4
serves as a critical tool in the pharmacokinetic and metabolic studies of these N-Boc-

piperazine-derived drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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